Cas no 3426-89-9 (Phenylphosphorodichloridite)

• Product Name: Phenylphosphorodichloridite
• CAS No: 3426-89-9
• MF: C₆H₅Cl₂OP
• MW: 194.983060598373
• CID: 313993
• PubChem ID: 18908
• Update Time: 2025-05-24

Phenylphosphorodichloridite Chemical and Physical Properties

Names and Identifiers

• Phosphorodichloridousacid, phenyl ester
• dichloro(phenoxy)phosphane
• PHENYL PHOSPHORODICHLORIDITE
• diacid chloride of phenyl phosphorous acid
• Dichlorophenoxyphosphine
• EINECS 222-330-6
• Phenoxyphosphorus dichloride
• phenyl dichlorophosphinite
• Phenyl dichlorophosphite
• phenyl phosphorodichloridate
• Phenyl-phosphorodichloridit
• Phosphorigsaeurephenylesterdichlorid
• phosphorodichloridite of phenol
• MFCD00041721
• Phosphorodichloridous acid phenyl ester
• DTXSID5063021
• SCHEMBL991332
• Phenyl dichloridophosphite #
• Phenylphosphoro dichloridite
• PHOSPHORODICHLORIDOUS ACID, PHENYL ESTER
• NS00048850
• BRN 1866404
• 3426-89-9
• 4-06-00-00701 (Beilstein Handbook Reference)
• dichloro(phenoxy)phosphine
• FT-0693838
• Phenylphosphorodichloridite

• Inchi： 1S/C6H5Cl2OP/c7-10(8)9-6-4-2-1-3-5-6/h1-5H
• InChI Key： LXHWDUISRBUGRA-UHFFFAOYSA-N
• SMILES： ClP(OC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 193.94600
• Monoisotopic Mass: 193.9455072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.359
• Boiling Point: 99 °C (12 mmHg)
• PSA: 22.82000
• LogP: 3.76990
• Solubility: Soluble in most aprotic organic solvents

Phenylphosphorodichloridite Security Information

• Hazard Category Code： 34-23-22
• Safety Instruction： 45-38-36/37/39-28A-26
• Hazardous Material Identification：
• Risk Phrases：R34; R23; R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Phenylphosphorodichloridite

Phenylphosphorodichloridite: A Comprehensive Overview

Phenylphosphorodichloridite, also known by its CAS number 3426-89-9, is a versatile compound with significant applications in various fields of chemistry. This compound, which belongs to the class of phosphorus-containing organochlorides, has been extensively studied for its unique chemical properties and reactivity. In recent years, advancements in synthetic methodologies and its application in organic synthesis have garnered considerable attention from researchers worldwide.

The molecular structure of Phenylphosphorodichloridite consists of a central phosphorus atom bonded to a phenyl group, two chlorine atoms, and an oxygen atom. This arrangement imparts the compound with both electrophilic and nucleophilic characteristics, making it highly reactive under specific conditions. The phenyl group contributes to the compound's stability and solubility in organic solvents, while the chlorine atoms enhance its reactivity in various transformations.

One of the most notable applications of Phenylphosphorodichloridite is in the field of organophosphorus chemistry. It serves as an efficient reagent for the synthesis of various phosphorus-containing compounds, including phosphonates, phosphinates, and phosphines. Recent studies have highlighted its role in the development of novel catalysts for asymmetric synthesis, which has significant implications for drug discovery and fine chemical production.

In terms of synthesis, Phenylphosphorodichloridite can be prepared through several methods, including the reaction of triphenylphosphine with chlorinating agents such as thionyl chloride or phosphoryl chloride. These methods have been optimized to improve yield and purity, ensuring that the compound is readily available for various applications. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high efficiency.

The reactivity of Phenylphosphorodichloridite is influenced by its ability to act as both an electrophile and a nucleophile. For instance, it can undergo nucleophilic substitution reactions with alcohols or amines to form corresponding phosphonate or phosphoramidate derivatives. Additionally, its participation in elimination reactions has been exploited for the construction of unsaturated compounds, which are valuable intermediates in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Phenylphosphorodichloridite. Quantum mechanical calculations have revealed that the compound's reactivity is largely governed by the electron-withdrawing effects of the chlorine atoms and the resonance stabilization provided by the phenyl group. These findings have guided the design of new reaction pathways and catalytic systems involving this compound.

In conclusion, Phenylphosphorodichloridite, with its CAS number 3426-89-9, remains a pivotal compound in modern organophosphorus chemistry. Its unique properties and versatile reactivity continue to drive innovation across various chemical disciplines. As research progresses, new applications and synthetic strategies for this compound are expected to emerge, further solidifying its importance in both academic and industrial settings.